Cas no 1505874-18-9 (7-Chloro-5-ethyl-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 7-Chloro-5-ethyl-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 1505874-18-9
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• CID: 5251991
• Update Time: 2025-09-26

7-Chloro-5-ethyl-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-5-ethyl-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C8H9ClN4/c1-3-6-4-7(9)13-8(11-6)10-5(2)12-13/h4H,3H2,1-2H3
• InChI Key： RYMMMFNEFMSGRK-UHFFFAOYSA-N
• SMILES： C12=NC(C)=NN1C(Cl)=CC(CC)=N2

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 0.70±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines